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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tributylaluminum (TBA), a versatile and
highly reactive organoaluminum compound. The information presented herein is intended for
professionals in research and development who require a comprehensive understanding of
TBA's properties, safe handling procedures, and its application in chemical synthesis,
particularly in polymerization reactions.

Core Properties of Tributylaluminum

Tributylaluminum is a pyrophoric liquid, meaning it can ignite spontaneously upon contact with
air. It is a powerful reducing agent and a key component in Ziegler-Natta catalyst systems. Its
fundamental properties are summarized below.

Property Value Citation(s)
Chemical Formula C12H27Al [L121131[41[5]16]
Molecular Weight 198.32 g/mol [21[31[5]
Appearance Colorless to light-yellow liquid [2][5]

Density 0.823 g/mL at 20 °C [2]

Boiling Point 110 °C at 0.4 kPa [2]

CAS Number 1116-70-7 [1][21[3][4]
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Experimental Protocols
Safe Handling and Storage of Tributylaluminum

Due to its pyrophoric and reactive nature, strict safety protocols must be followed when
handling tributylaluminum. It is crucial to work in an inert atmosphere, typically within a
glovebox or under a flow of dry, inert gas such as nitrogen or argon.

Personal Protective Equipment (PPE):

o Flame-resistant lab coat

o Chemical-resistant gloves (e.g., neoprene or butyl rubber)

« Tightly fitting safety goggles or a face shield

Storage:

o Store in a tightly sealed container under an inert atmosphere.

e Keep in a cool, dry, and well-ventilated area away from sources of ignition and moisture.
o Never store in containers with plastic caps through which it can leak over time.[6]

Spill and Emergency Procedures:

« In case of a small spill, it can be covered with a dry, non-reactive absorbent material such as
sand or vermiculite.

o DO NOT use water or carbon dioxide extinguishers on a tributylaluminum fire, as it reacts
violently with water.[6] Use a dry chemical powder (Class D) extinguisher.

 In case of skin contact, immediately flush the affected area with copious amounts of water
and seek medical attention.

Application in Ziegler-Natta Polymerization of Ethylene

Tributylaluminum serves as a crucial co-catalyst in Ziegler-Natta polymerization, a method
used to produce polyolefins like polyethylene. The following is a generalized experimental
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protocol for the polymerization of ethylene.
Materials:

 Titanium tetrachloride (TiCls) as the catalyst
o Tributylaluminum (TBA) as the co-catalyst

e High-purity ethylene gas

e Anhydrous heptane or a similar inert solvent

o Ajacketed glass reactor equipped with a mechanical stirrer, temperature control, and gas
inlet/outlet

Procedure:

o Reactor Preparation: The reactor is thoroughly dried and purged with dry nitrogen to remove
all traces of air and moisture.

o Catalyst and Co-catalyst Introduction:
o Anhydrous heptane is introduced into the reactor.

o A specific molar ratio of TBA to TiCla is crucial for catalyst activity and is typically in the
range of 2:1 to 10:1. The desired amount of TBA solution is added to the reactor.

o The TiCla solution is then slowly added to the reactor containing the TBA and solvent. The
mixture is stirred for a set period to allow for the formation of the active catalyst complex.

e Polymerization:

o The reactor is heated to the desired polymerization temperature, typically between 50-
80°C.

o Ethylene gas is then introduced into the reactor at a constant pressure.
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o The polymerization is allowed to proceed for a predetermined time, during which the
consumption of ethylene is monitored.

e Termination and Product Isolation:

o The ethylene feed is stopped, and the reaction is quenched by the addition of an alcohol,

such as isopropanol, to deactivate the catalyst.
o The resulting polymer precipitates as a solid.

o The polymer is then filtered, washed with the quenching agent and a suitable solvent to
remove any catalyst residues, and dried under vacuum.

Logical Workflow and Diagrams
Ziegler-Natta Polymerization Pathway

The following diagram illustrates the key stages of Ziegler-Natta polymerization, from catalyst

activation to chain propagation.
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Caption: Ziegler-Natta polymerization workflow.

This guide provides a foundational understanding of tributylaluminum for professionals in
scientific research and development. Given the hazardous nature of this compound, it is
imperative to consult comprehensive safety data sheets and established laboratory safety
protocols before its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b072995?utm_src=pdf-body-img
https://www.benchchem.com/product/b072995?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

1. mdpi.com [mdpi.com]

PMC [pmc.ncbi.nim.nih.gov]
» 3. researchgate.net [researchgate.net]
e 4. researchgate.net [researchgate.net]

e 5. chem.libretexts.org [chem.libretexts.org]

2. A Study of Ziegler—Natta Propylene Polymerization Catalysts by Spectroscopic Methods -

» 6. Ziegler—Natta catalyst - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Technical Guide: Tributylaluminum (TBA) - Properties,
Handling, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072995#molecular-weight-and-formula-of-

tributylaluminum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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